Cas no 2029576-67-6 (tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate
• CAS No: 2029576-67-6
• MF: C₁₁H₂₁N₅O₂
• MW: 255.316741704941
• CID: 6431181
• PubChem ID: 165640591
• Update Time: 2025-10-29

tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate
• 2029576-67-6
• EN300-1883072

• Inchi： 1S/C11H21N5O2/c1-5-16-9(14-7-15-16)8(12)6-13-10(17)18-11(2,3)4/h7-8H,5-6,12H2,1-4H3,(H,13,17)
• InChI Key： REIYFOXRJGZEHE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=NC=NN1CC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.16952493g/mol
• Monoisotopic Mass: 255.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.1Ų

Additional information on tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate (CAS No. 2029576-67-6)

The compound tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate (CAS No. 2029576-67-6) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a 1,2,4-triazole ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in drug discovery and development, particularly in targeting enzymes and receptors involved in various diseases.

One of the key features of tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate is its versatility. The presence of the 1-ethyl-1H-1,2,4-triazol-5-yl moiety allows for further functionalization, enabling chemists to tailor the compound for specific applications. This adaptability has led to its use in the development of novel therapeutics, including kinase inhibitors and antimicrobial agents. The tert-butyl carbamate group also provides stability, making the compound suitable for storage and handling under standard laboratory conditions.

In recent years, the demand for tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate has grown alongside advancements in medicinal chemistry and drug design. Searches for terms like "1,2,4-triazole derivatives" and "carbamate protecting groups" have surged, reflecting the scientific community's focus on these functional groups. Additionally, the compound's CAS No. 2029576-67-6 is frequently queried in databases, underscoring its importance in research workflows.

The synthesis of tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate typically involves multi-step organic reactions, including condensation and protection-deprotection strategies. Researchers often employ N-Boc protection to safeguard the amino group during synthesis, a technique widely discussed in academic literature. This approach ensures high yields and purity, critical for downstream applications. The compound's solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, further enhances its utility in laboratory settings.

From a regulatory perspective, tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate is not classified as a hazardous material, making it accessible for research purposes. However, proper handling and storage are recommended to maintain its integrity. The compound's stability under ambient conditions has made it a preferred choice for long-term studies, particularly in high-throughput screening and structure-activity relationship (SAR) analysis.

Looking ahead, the potential applications of tert-butyl N-[2-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]carbamate are vast. Its role in the development of targeted therapies and precision medicine is particularly promising. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in pharmaceutical innovation. For those seeking detailed protocols or spectroscopic data, reputable chemical databases and peer-reviewed journals are invaluable resources.